Cas no 7719-82-6 (Hexapentacontane)

• Product Name: Hexapentacontane
• CAS No: 7719-82-6
• MF: C₅₆H₁₁₄
• MW: 787.504378795624
• CID: 562569
• PubChem ID: 3702843
• Update Time: 2025-04-19

Hexapentacontane Chemical and Physical Properties

Names and Identifiers

• Hexapentacontane
• ALKANE C56
• HEXAPENTACONTANE STANDARD FOR GC
• N-HEXAPENTACONTANE
• 7719-82-6
• Q18456681

• Inchi： 1S/C56H114/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-53-55-56-54-52-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-56H2,1-2H3
• InChI Key： FIUOBKZPFQPHFG-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 786.89200
• Monoisotopic Mass: 786.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 56
• Rotatable Bond Count: 53
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 29.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.9271 (estimate)
• Melting Point: 96-99 °C
• Boiling Point: 601.13°C (estimate)
• Flash Point: 565.7 °C
• Refractive Index: 1.4883 (estimate)
• PSA: 0.00000
• LogP: 22.09160

Hexapentacontane Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25